3-(3-(4-amino-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl)-7-methoxy-2H-chromen-2-one

• IUPAC Name: 3-[3-(4-amino-1,2,5-oxadiazol-3-yl)-1,2,4-oxadiazol-5-yl]-7-methoxychromen-2-one
• InChI: InChI=1S/C14H9N5O5/c1-21-7-3-2-6-4-8(14(20)22-9(6)5-7)13-16-12(19-23-13)10-11(15)18-24-17-10/h2-5H,1H3,(H2,15,18)
• InChI Key: BGHUIRFMVYBHOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NC(=NO3)C4=NON=C4N
• Molecular Formula: C14H9N5O5
• Molecular Weight: 327.25 g/mol

Description

The compound is a complex organic molecule that contains several heterocyclic rings, including two oxadiazole rings and a chromen-2-one ring. The presence of the amino group (-NH2) and the methoxy group (-OCH3) suggest that this compound could exhibit a variety of chemical behaviors depending on the conditions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures. The oxadiazole rings would likely contribute to the rigidity of the molecule, while the methoxy group could provide some flexibility depending on its position.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, we can infer some possibilities based on its functional groups. The amino group could participate in acid-base reactions, and the oxadiazole rings could potentially undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, we can say that it’s likely to be a solid at room temperature, given the prevalence of solid organic compounds.

Mechanism of Action

Without more information, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target. Oxadiazoles have been studied for various biological activities, including antimicrobial, antiviral, and anticancer activities.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

The future research directions would depend on the intended use of this compound. If it shows promising biological activity, it could be further optimized and studied in preclinical and clinical trials. Alternatively, if it has interesting chemical properties, it could be studied in the context of material science or chemical synthesis.